![molecular formula C14H21NO3 B6634267 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid](/img/structure/B6634267.png)
1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid, also known as CPPC, is a cyclic dipeptide compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPPC is a derivative of proline and is a member of the pyrrolidine family of compounds.
Scientific Research Applications
1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. This compound has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular diseases.
Mechanism of Action
The mechanism of action of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid is not fully understood, but it is thought to work by modulating various signaling pathways in the body. This compound has been shown to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines. It has also been shown to activate various antioxidant enzymes, which help to protect cells from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, it has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid is that it is relatively easy to synthesize and purify. It is also stable under a wide range of conditions, which makes it suitable for use in a variety of experiments. However, one of the limitations of this compound is that it is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
There are a number of future directions for research on 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid. One area of research is the development of this compound analogs that have improved solubility and bioavailability. Another area of research is the investigation of the potential use of this compound in the treatment of other diseases, such as cancer and cardiovascular diseases. Finally, more research is needed to fully understand the mechanism of action of this compound and how it modulates various signaling pathways in the body.
Conclusion:
In conclusion, this compound is a cyclic dipeptide compound that has shown great promise for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, and has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other diseases. While there are limitations to its use in lab experiments, there are many future directions for research on this compound that could lead to the development of new treatments for a variety of diseases.
Synthesis Methods
1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid can be synthesized using a multi-step process that involves the reaction of proline with cyclopentanone and propylamine. The reaction proceeds via a Mannich-type reaction, which involves the condensation of an amine, an aldehyde, and a ketone. The resulting product is purified using chromatography techniques to obtain pure this compound.
properties
IUPAC Name |
1-(cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-2-8-14(13(17)18)9-5-10-15(14)12(16)11-6-3-4-7-11/h3-4,11H,2,5-10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHPKFLIRQYOCTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1(CCCN1C(=O)C2CC=CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.